Cas no 64882-36-6 (2-Pyrazinecarboxylicacid, 3-amino-6-methyl-, ethyl ester)

• Product Name: 2-Pyrazinecarboxylicacid, 3-amino-6-methyl-, ethyl ester
• CAS No: 64882-36-6
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 524205
• Update Time: 2026-04-29

2-Pyrazinecarboxylicacid, 3-amino-6-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 3-amino-6-methyl-, ethyl ester
• ethyl 3-amino-6-methylpyrazine-2-carboxylate
• 3-Amino-6-methylpyrazin-2-carbonsaeureethylester
• 3-amino-6-methyl-pyrazine-2-carboxylic acid ethyl ester
• 3-AMINO-6-METHYLPYRAZINECARBOXYLIC ACID, ETHYL ESTER
• AC1L7WMK
• NSC251058
• SureCN1761085

Computed Properties

• Exact Mass: 181.08523
• Monoisotopic Mass: 181.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.217
• Boiling Point: 320.2°Cat760mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.556
• PSA: 78.1
• LogP: 1.12510

Additional information on 2-Pyrazinecarboxylicacid, 3-amino-6-methyl-, ethyl ester

Comprehensive Overview of 2-Pyrazinecarboxylicacid, 3-amino-6-methyl-, ethyl ester (CAS No. 64882-36-6)

2-Pyrazinecarboxylicacid, 3-amino-6-methyl-, ethyl ester (CAS No. 64882-36-6) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative of pyrazinecarboxylic acid is characterized by its unique molecular structure, featuring an amino group at the 3-position and a methyl group at the 6-position of the pyrazine ring. The compound's ethyl ester moiety enhances its solubility and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazine derivatives has surged due to their role in developing novel antimicrobial agents and anticancer drugs. Researchers are particularly interested in 3-amino-6-methyl-2-pyrazinecarboxylic acid ethyl ester for its potential to modulate biological pathways. Its structural features align with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery. Computational studies suggest this compound could interact with enzyme active sites, sparking interest in its structure-activity relationships (SAR).

The synthesis of 64882-36-6 typically involves esterification reactions of the corresponding carboxylic acid, with yields optimized through modern green chemistry techniques. Analytical characterization by NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for high-throughput screening applications. Industry reports highlight its growing use in combinatorial chemistry libraries, addressing the need for diverse molecular scaffolds in drug development pipelines.

From an industrial perspective, ethyl 3-amino-6-methylpyrazine-2-carboxylate is gaining attention in crop protection formulations. Its structural similarity to bioactive heterocyclic compounds makes it a candidate for developing next-generation fungicides. Agricultural researchers are exploring its systemic acquired resistance (SAR) induction properties, a sustainable alternative to traditional pesticides. This aligns with global trends toward eco-friendly agrochemicals, a frequently searched topic in sustainable agriculture forums.

Quality control protocols for CAS 64882-36-6 emphasize HPLC purity analysis and residual solvent testing, meeting stringent pharmaceutical-grade standards. Storage recommendations typically specify controlled ambient conditions to maintain stability, with recent studies investigating its degradation kinetics under various environmental factors. These data points are crucial for supply chain optimization in the fine chemicals sector.

Emerging applications include its use as a fluorescence probe in bioimaging studies, leveraging its intrinsic chromophore properties. Material scientists are also evaluating its potential in coordination chemistry for constructing metal-organic frameworks (MOFs). These interdisciplinary applications reflect the compound's versatility, addressing multiple UN Sustainable Development Goals related to health and innovation.

Regulatory compliance for 2-Pyrazinecarboxylicacid, 3-amino-6-methyl-, ethyl ester varies by jurisdiction, with most regions classifying it as a non-hazardous laboratory chemical. Safety data sheets recommend standard personal protective equipment (PPE) during handling, consistent with good laboratory practices (GLP). Ongoing toxicological studies aim to expand its REACH registration dossier, particularly for industrial-scale applications.

The global market for pyrazine-based intermediates shows steady growth, with 64882-36-6 positioned as a niche specialty chemical. Patent analysis reveals increasing IP filings incorporating this scaffold, particularly in kinase inhibitor development. Market intelligence suggests rising procurement from contract research organizations (CROs) and academic research institutions, driven by preclinical studies demand.

From a technical perspective, process chemists are optimizing continuous flow synthesis methods for 3-amino-6-methyl-2-pyrazinecarboxylic acid ethyl ester, reducing organic waste generation. These advancements support the circular economy model in chemical manufacturing, a trending topic in process chemistry publications. Comparative studies with analogous pyridine derivatives highlight its superior metabolic stability in biological systems.

Future research directions may explore its cocrystal formation with pharmaceutical coformers to enhance physicochemical properties. The compound's hydrogen bonding capacity makes it suitable for supramolecular chemistry applications, an area gaining traction in nanotechnology research. These developments position CAS 64882-36-6 as a multifaceted building block in materials science and medicinal chemistry.